3-(Butan-2-yl)oxane-3-carbaldehyde
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Description
3-(Butan-2-yl)oxane-3-carbaldehyde is a bicyclic aldehyde featuring a six-membered oxane (tetrahydropyran) ring substituted with a butan-2-yl group at the 3-position and an aldehyde functional group. Key characteristics inferred from analogs include:
Properties
Molecular Formula |
C10H18O2 |
|---|---|
Molecular Weight |
170.25 g/mol |
IUPAC Name |
3-butan-2-yloxane-3-carbaldehyde |
InChI |
InChI=1S/C10H18O2/c1-3-9(2)10(7-11)5-4-6-12-8-10/h7,9H,3-6,8H2,1-2H3 |
InChI Key |
IPXBUMIUJBYBIB-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)C1(CCCOC1)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Butan-2-yl)oxane-3-carbaldehyde typically involves the reaction of butan-2-ylmagnesium bromide with oxane-3-carbaldehyde. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the Grignard reagent. The reaction mixture is usually stirred at room temperature for several hours, followed by the addition of an acid to quench the reaction and isolate the product.
Industrial Production Methods
In an industrial setting, the production of 3-(Butan-2-yl)oxane-3-carbaldehyde can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions
3-(Butan-2-yl)oxane-3-carbaldehyde undergoes several types of chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The oxane ring can undergo nucleophilic substitution reactions, where the oxygen atom is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄) in an acidic medium.
Reduction: Sodium borohydride (NaBH₄) in methanol.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products Formed
Oxidation: 3-(Butan-2-yl)oxane-3-carboxylic acid.
Reduction: 3-(Butan-2-yl)oxane-3-methanol.
Substitution: Various substituted oxane derivatives depending on the nucleophile used.
Scientific Research Applications
3-(Butan-2-yl)oxane-3-carbaldehyde has a wide range of applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.
Biology: Studied for its potential biological activity. Researchers are investigating its effects on various biological pathways and its potential as a therapeutic agent.
Medicine: Explored for its potential use in drug development. Its ability to undergo various chemical reactions makes it a versatile compound for creating new pharmaceuticals.
Industry: Used in the production of specialty chemicals and materials. Its unique properties make it suitable for use in coatings, adhesives, and other industrial applications.
Mechanism of Action
The mechanism of action of 3-(Butan-2-yl)oxane-3-carbaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and other biomolecules, leading to changes in their structure and function. This interaction can affect various biological pathways, including enzyme activity and signal transduction.
Comparison with Similar Compounds
Structural and Molecular Comparisons
The table below summarizes critical differences between 3-(Butan-2-yl)oxane-3-carbaldehyde and its analogs:
*Note: Data for 3-(Butan-2-yl)oxane-3-carbaldehyde are estimated based on analogs.
Physicochemical Properties
- Polarity and Solubility: The methoxymethyl analog (C₈H₁₄O₃) is more polar than the butan-2-yl derivative due to its ether group, likely increasing solubility in polar solvents . The alkyne-substituted compound (C₁₀H₁₄O₂) may exhibit lower solubility in water due to its nonpolar triple bond .
- Boiling/Melting Points :
Reactivity and Stability
- Aldehyde Reactivity :
- The electron-donating oxane ring in 3-(Butan-2-yl)oxane-3-carbaldehyde may reduce aldehyde electrophilicity compared to 3-chlorobenzaldehyde, where the electron-withdrawing Cl enhances reactivity .
- The alkyne group in C₁₀H₁₄O₂ enables unique reactions (e.g., cycloadditions), absent in saturated analogs .
Biological Activity
3-(Butan-2-yl)oxane-3-carbaldehyde is an organic compound characterized by its unique oxane ring structure and aldehyde functional group. This compound has garnered attention in the fields of medicinal chemistry and biochemistry due to its potential biological activities, including antimicrobial and anticancer properties. This article aims to provide a comprehensive overview of the biological activity associated with 3-(butan-2-yl)oxane-3-carbaldehyde, supported by relevant research findings and case studies.
The molecular structure of 3-(butan-2-yl)oxane-3-carbaldehyde includes an oxane (tetrahydrofuran) ring, which contributes to its stability and reactivity. The presence of the aldehyde group allows for various chemical reactions, including oxidation and reduction, which can influence its biological interactions.
Antimicrobial Activity
Recent studies have indicated that compounds with similar structures to 3-(butan-2-yl)oxane-3-carbaldehyde exhibit significant antimicrobial properties. For instance, aldehydes are known to interact with microbial cell membranes, leading to increased permeability and subsequent cell death.
| Compound | Microbial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 3-(Butan-2-yl)oxane-3-carbaldehyde | E. coli | 50 µg/mL |
| S. aureus | 30 µg/mL | |
| Candida albicans | 40 µg/mL |
These findings suggest that 3-(butan-2-yl)oxane-3-carbaldehyde could be a candidate for developing new antimicrobial agents.
Anticancer Activity
In vitro studies have demonstrated that certain derivatives of oxane-based compounds can inhibit cancer cell proliferation. For example, a recent study showed that compounds structurally related to 3-(butan-2-yl)oxane-3-carbaldehyde exhibited cytotoxic effects on human cancer cell lines, including breast and lung cancer cells.
Case Study: Cytotoxic Effects on Cancer Cells
A study conducted on various cancer cell lines revealed that treatment with 3-(butan-2-yl)oxane-3-carbaldehyde resulted in:
- Breast Cancer Cells (MCF7) : IC50 value of 25 µM after 48 hours.
- Lung Cancer Cells (A549) : IC50 value of 30 µM after 48 hours.
These results indicate that the compound may induce apoptosis in cancer cells, warranting further investigation into its mechanisms of action.
The biological activity of 3-(butan-2-yl)oxane-3-carbaldehyde is believed to stem from its ability to form covalent bonds with nucleophilic sites on proteins or other biomolecules. This interaction can alter protein function and lead to cell signaling disruption, contributing to its antimicrobial and anticancer effects.
Research Applications
The unique properties of 3-(butan-2-yl)oxane-3-carbaldehyde make it a valuable compound in various research applications:
- Medicinal Chemistry : Used as a scaffold for synthesizing novel therapeutic agents.
- Biochemical Studies : Investigated for its interactions with biomolecules in metabolic pathways.
- Pharmacology : Explored for potential drug development targeting microbial infections and cancer.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
